![molecular formula C16H19N3O2 B2572040 1-ethyl-6-oxo-N-(3-phenylpropyl)-1,6-dihydropyridazine-3-carboxamide CAS No. 2177060-74-9](/img/structure/B2572040.png)
1-ethyl-6-oxo-N-(3-phenylpropyl)-1,6-dihydropyridazine-3-carboxamide
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Description
1-Ethyl-6-oxo-N-(3-phenylpropyl)-1,6-dihydropyridazine-3-carboxamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential use in medical research. This compound has shown promising results in various scientific studies due to its unique chemical structure and properties.
Scientific Research Applications
Synthesis and Structural Analysis
Research on compounds structurally related to 1-ethyl-6-oxo-N-(3-phenylpropyl)-1,6-dihydropyridazine-3-carboxamide has focused on the synthesis of novel heterocyclic compounds, which are crucial in medicinal chemistry. For instance, the synthesis of ethyl 4-(4-bromophenyl)-5-cyano-2-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxylate served as a precursor for various thio-substituted ethyl nicotinate derivatives, leading to the discovery of thieno[2,3-b]pyridines and pyridothienopyrimidines with potential antimicrobial activities (Gad-Elkareem et al., 2011). Another study involved the one-pot synthesis of imidazolone derivatives, showcasing the versatility of related compounds in synthesizing diverse heterocyclic structures (Bezenšek et al., 2012).
Antimicrobial and Antitumor Activities
The antimicrobial properties of new pyrimidine derivatives synthesized from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate highlight the potential therapeutic applications of compounds within the same class (Farag et al., 2008). Moreover, novel 4-phenoxypyridine derivatives containing dihydropyridazine moieties were synthesized and evaluated for their inhibitory activities against c-Met kinase, a target in cancer therapy, indicating the relevance of dihydropyridazine derivatives in developing antitumor agents (Liu et al., 2020).
Biological Evaluation
The synthesis of innovative coumarin derivatives containing a thiazolidin-4-one ring, starting from ethyl 2-oxo-2H-chromene-3-carboxylate, and their subsequent biological evaluation, shed light on the potential pharmacological applications of structurally related compounds (Ramaganesh et al., 2010).
Properties
IUPAC Name |
1-ethyl-6-oxo-N-(3-phenylpropyl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-2-19-15(20)11-10-14(18-19)16(21)17-12-6-9-13-7-4-3-5-8-13/h3-5,7-8,10-11H,2,6,9,12H2,1H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGWSGVANGOGXGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=CC(=N1)C(=O)NCCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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